Cas no 1154285-61-6 (1-2-(Ethanesulfonyl)phenylpiperidin-4-amine)

• Product Name: 1-2-(Ethanesulfonyl)phenylpiperidin-4-amine
• CAS No: 1154285-61-6
• MF: C₁₃H₂₀N₂O₂S
• MW: 268.375102043152
• CID: 5073298
• Update Time: 2025-08-05

1-2-(Ethanesulfonyl)phenylpiperidin-4-amine Chemical and Physical Properties

Names and Identifiers

• 1-[2-(ethanesulfonyl)phenyl]piperidin-4-amine
• 1-(2-ethylsulfonylphenyl)piperidin-4-amine
• Z1262246119
• 1-2-(Ethanesulfonyl)phenylpiperidin-4-amine

• Inchi： 1S/C13H20N2O2S/c1-2-18(16,17)13-6-4-3-5-12(13)15-9-7-11(14)8-10-15/h3-6,11H,2,7-10,14H2,1H3
• InChI Key： RWHZGMSHDGVKGI-UHFFFAOYSA-N
• SMILES： S(CC)(C1C=CC=CC=1N1CCC(CC1)N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 356
• XLogP3: 1.3
• Topological Polar Surface Area: 71.8

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: NA
• Boiling Point: 462.6±45.0 °C at 760 mmHg
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

1-2-(Ethanesulfonyl)phenylpiperidin-4-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 1-2-(Ethanesulfonyl)phenylpiperidin-4-amine

Introduction to 1-(2-(Ethanesulfonyl)phenyl)piperidin-4-amine (CAS No. 1154285-61-6)

1-(2-(Ethanesulfonyl)phenyl)piperidin-4-amine, with the CAS number 1154285-61-6, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a piperidine ring and an ethanesulfonyl group attached to a phenyl ring. These structural elements contribute to its potential therapeutic applications and biological activities.

The chemical structure of 1-(2-(Ethanesulfonyl)phenyl)piperidin-4-amine can be represented as follows: C₁₃H₁₇N₂O₂S. The molecular weight of this compound is approximately 267.35 g/mol. The presence of the piperidine ring and the ethanesulfonyl group imparts specific chemical properties, such as solubility, stability, and reactivity, which are crucial for its use in various applications.

In recent years, 1-(2-(Ethanesulfonyl)phenyl)piperidin-4-amine has been extensively studied for its potential as a lead compound in drug discovery. One of the key areas of interest is its activity as a modulator of G protein-coupled receptors (GPCRs). GPCRs are a large family of membrane receptors that play a critical role in cellular signaling pathways and are involved in numerous physiological processes, including neurotransmission, sensory perception, and hormone regulation.

Research has shown that 1-(2-(Ethanesulfonyl)phenyl)piperidin-4-amine exhibits selective binding to specific GPCRs, making it a valuable tool for understanding receptor function and developing novel therapeutic agents. For instance, studies have demonstrated its potential as an agonist or antagonist for certain GPCRs, which could have implications for treating conditions such as pain, inflammation, and neurological disorders.

Beyond its role in GPCR modulation, 1-(2-(Ethanesulfonyl)phenyl)piperidin-4-amine has also been investigated for its anti-inflammatory properties. In vitro and in vivo studies have shown that this compound can inhibit the production of pro-inflammatory cytokines and reduce inflammation in various models. This makes it a promising candidate for the development of anti-inflammatory drugs.

The pharmacokinetic properties of 1-(2-(Ethanesulfonyl)phenyl)piperidin-4-amine have also been studied to evaluate its suitability as a drug candidate. Research has indicated that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are essential for ensuring that the compound can effectively reach its target site and exert its therapeutic effects without causing significant side effects.

In addition to its therapeutic potential, 1-(2-(Ethanesulfonyl)phenyl)piperidin-4-amine has been used as a synthetic intermediate in the development of other compounds with diverse biological activities. Its structural flexibility allows chemists to modify it through various synthetic routes to create analogs with enhanced properties or new functionalities.

The synthesis of 1-(2-(Ethanesulfonyl)phenyl)piperidin-4-amine typically involves several steps, including the formation of the piperidine ring and the introduction of the ethanesulfonyl group. Various synthetic methods have been reported in the literature, each with its own advantages and limitations. For example, one common approach involves the reaction of 4-amino-piperidine with 2-chloroethylsulfonic acid followed by deprotection steps to yield the final product.

To further enhance the utility of 1-(2-(Ethanesulfonyl)phenyl)piperidin-4-amine, researchers have explored its combination with other compounds or delivery systems. For instance, encapsulating this compound in nanoparticles or liposomes can improve its bioavailability and reduce toxicity. Such strategies are particularly relevant for developing targeted therapies that can deliver the drug directly to affected tissues or cells.

In conclusion, 1-(2-(Ethanesulfonyl)phenyl)piperidin-4-amine (CAS No. 1154285-61-6) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for understanding receptor function and developing novel therapeutic agents. Ongoing research continues to uncover new applications and optimize its properties for various medical uses.